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Compound of Interest

Compound Name: 4-(3-Phenylpropyl)morpholine

CAS No.: 25262-57-1

Cat. No.: B2712951

Get Quote

Executive Summary & Chemical Profile
This guide mandates the specific disposal workflow for 4-(3-Phenylpropyl)morpholine (CAS:

1005-42-1).[1] Unlike general organic waste, this compound presents specific challenges due

to its amine functionality, potential aquatic toxicity, and basicity.[1]

Critical Directive: This substance must never be disposed of down the drain.[2] It acts as a

fungicide analog (related to Fenpropimorph) and poses significant risks to aquatic ecosystems

and wastewater treatment biology.[1]
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Property Specification Relevance to Disposal

CAS Number 1005-42-1
Unique identifier for waste

manifests.[1]

Molecular Formula C₁₃H₁₉NO

Organic nitrogen content

requires high-temp

incineration.[1]

Functional Group
Tertiary Amine (Morpholine

ring)

Basic/Alkaline. Incompatible

with acids and oxidizers.[1]

Physical State Liquid (typically)
Requires leak-proof secondary

containment.[1]

Flash Point >110°C (Estimated)

Combustible; classify as "Non-

RCRA Regulated" unless

mixed with flammables.[1]

Hazards
Skin/Eye Irritant, Aquatic

Toxicity

Requires full PPE; Zero-

discharge policy.[1]

Phase 1: Waste Characterization & Segregation
Proper segregation is the single most critical step to prevent accidental reactions (e.g.,

exotherms or toxic gas generation).

Segregation Logic
Primary Stream:Organic Bases / Amines.[1]

Strictly Incompatible:

Strong Acids: Mixing with acids (e.g., HCl, H₂SO₄) will cause an immediate exothermic

neutralization reaction.[1]

Oxidizers: Reaction with strong oxidizers (e.g., Peroxides, Nitric Acid) can lead to ignition

or the formation of unstable N-oxides.[1]
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Halogenated Solvents: While generally miscible, it is best practice to keep amines

separate from halogenated waste to prevent potential alkylation reactions over long

storage periods.

Waste Stream Decision Tree
The following logic dictates the classification of your waste container.

Start: Waste Identification

Is the waste pure
4-(3-Phenylpropyl)morpholine?

Is it mixed with
other solvents?

No

Stream A: Organic Bases
(Non-Halogenated)

Yes

Identify Co-Solvent

Acetone, Methanol, Ethanol

Stream B: Organic Bases
(Halogenated)

DCM, Chloroform

Stream C: High Hazard
(Consult EHS)

Strong Acids/Oxidizers

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-(3-Phenylpropyl)morpholine waste streams.[1]

Phase 2: Packaging & Labeling Protocols
Container Selection
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Material: High-Density Polyethylene (HDPE) or Amber Glass.[1]

Why: HDPE is resistant to alkaline amines and physical impact. Glass is acceptable but

poses a breakage risk.

Closure: Screw-top cap with a Teflon (PTFE) liner.[1]

Why: Prevents vapor leakage and liner degradation from the amine.

Labeling Requirements
Every container must be labeled before the first drop of waste is added.

Chemical Name: Write out "4-(3-Phenylpropyl)morpholine" fully.[1] Do not use

abbreviations like "3-PP-Morph."

Hazard Checkboxes: Mark "Irritant" and "Toxic."

pH Indication: Mark as "Basic" or "Alkaline" (pH > 7).

Phase 3: Disposal Methodology
Standard Disposal Route: Thermal Destruction
The only acceptable final disposal method for this compound is High-Temperature Incineration

at a licensed facility.[1]

Mechanism: Incineration ensures the complete destruction of the morpholine ring and the

phenyl group, converting them into CO₂, H₂O, and NOₓ (which are scrubbed).

Prohibited Methods:

Evaporation: Do not evaporate in a fume hood; vapors are irritating and environmentally

harmful.

Sewer/Drain: Strictly prohibited due to aquatic toxicity.

Step-by-Step Handover
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Seal: Ensure cap is torqued tightly.[1]

Wipe: Clean the exterior of the container to remove any drips.

Manifest: Complete your institution's Hazardous Waste Manifest.

Waste Code: If pure, use Non-Regulated (unless flammable solvent added).[1] If mixed

with flammable solvents, use D001 (Ignitable).[1]

Storage: Place in the "Organic Bases" satellite accumulation area until EHS pickup.

Phase 4: Emergency Contingencies
Spill Response (Small Scale < 500 mL)

Evacuate & Ventilate: Clear the immediate area.[3] Ensure the fume hood is active.[2]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If outside a hood, a

respirator with organic vapor cartridges is recommended.[4]

Containment: Use Vermiculite or Dry Sand.[1][5]

Do NOT use: Paper towels (surface area promotes rapid evaporation) or sawdust

(combustible).[1]

Cleanup:

Cover spill with absorbent.[5][6][7][8]

Scoop into a wide-mouth jar.

Label as "Spill Debris: 4-(3-Phenylpropyl)morpholine."[1]

Clean surface with soap and water; collect rinsate.[9]

First Aid
Skin Contact: Wash with soap and water for 15 minutes. Morpholine derivatives can

penetrate skin; do not use organic solvents (like ethanol) to wash, as they increase
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absorption.[1]

Eye Contact: Rinse immediately for 15 minutes.[1][10][11] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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